2-Benzoyl-4-cyanophenol

• Molecular Formula: C14H9NO2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 3-benzoyl-4-hydroxybenzonitrile
• InChI: InChI=1S/C14H9NO2/c15-9-10-6-7-13(16)12(8-10)14(17)11-4-2-1-3-5-11/h1-8,16H
• InChI Key: QVBNLWLABUSSCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)C#N)O

Description

2-Benzoyl-4-cyanophenol is an aromatic compound featuring a phenol backbone substituted with a benzoyl group at the 2-position and a cyano group at the 4-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds are selected for comparison due to shared functional groups or substitution patterns (Table 1). Key differences in substituents and their implications are discussed.

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
2-Benzoyl-4-cyanophenol	2-benzoyl, 4-cyano	~239 (calculated)	High polarity; potential use in coordination chemistry or as a synthetic intermediate
2-Benzoyl-4-chloroaniline	2-benzoyl, 4-chloro, 1-amino	~245.68	Intermediate in benzodiazepine synthesis (e.g., oxazepam)
2-Benzyl-4-chlorophenol	2-benzyl, 4-chloro	~232.70	Antimicrobial agent; certified reference material
4-(2-Cyanophenyl)benzyl bromide	4-bromomethyl, 2-cyano	~286.15	Synthetic intermediate for cross-coupling reactions

Physicochemical Properties

• Polarity: 2-Benzoyl-4-cyanophenol is expected to exhibit higher polarity than its chloro- or benzyl-substituted analogs due to the electron-withdrawing cyano group. This may result in lower solubility in nonpolar solvents compared to 2-benzyl-4-chlorophenol .
• Thermal Stability : Benzoyl-substituted compounds generally exhibit higher thermal stability than benzyl analogs due to resonance stabilization of the carbonyl group.

Research Findings and Gaps

• Structural Analysis: Single-crystal XRD and DFT calculations (as applied to benzoxazole-imidazole derivatives) could elucidate 2-benzoyl-4-cyanophenol’s conformational preferences .
• Data Limitations: Direct experimental data (e.g., melting point, solubility) for 2-benzoyl-4-cyanophenol are absent in the evidence, necessitating extrapolation from structural analogs.